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Compound of Interest

Compound Name: 1-(3-Aminophenyl)ethane-1,2-diol

Cat. No.: B3213720

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is paramount to ensuring laboratory safety and environmental protection. This
guide provides a comprehensive overview of the procedures for the safe disposal of 1-(3-
Aminophenyl)ethane-1,2-diol, a versatile small molecule scaffold. Adherence to these
guidelines is crucial to mitigate potential hazards associated with this compound.

Hazard Identification and Precautionary Measures

1-(3-Aminophenyl)ethane-1,2-diol is classified with several hazard statements, necessitating
specific precautionary measures during handling and disposal. The key hazard and
precautionary statements are summarized below.
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Hazard Statement

Precautionary

Description Description
Code Statement Code
) Wash skin thoroughly
H302 Harmful if swallowed P264 )
after handling.
Do not eat, drink or
H315 Causes skin irritation P270 smoke when using
this product.
Wear protective
] gloves/protective
Causes serious eye _
H319 o P280 clothing/eye
irritation _
protection/face
protection.
IF SWALLOWED: Call
. a POISON
May cause respiratory )
H335 T P301 + P312 + P330 CENTER/doctor if you
irritation
feel unwell. Rinse
mouth.
IF ON SKIN: Wash
P302 + P352

with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

P501

Dispose of
contents/container to
an approved waste
disposal plant.[1][2][3]

Disposal Protocol
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The disposal of 1-(3-Aminophenyl)ethane-1,2-diol must be conducted in a manner that
ensures the safety of laboratory personnel and prevents environmental contamination.
Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous waste and must consult local, regional, and national regulations for complete and
accurate classification.[4]

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling the compound, ensure that
appropriate PPE is worn, including safety glasses, chemical-resistant gloves, and a lab coat.
If there is a risk of inhalation, use a NIOSH-approved respirator.

o Containment: In case of a spill, do not allow the chemical to enter drains or waterways.[1][5]
Absorb the spill with an inert, non-combustible material such as sand or earth.

o Collection: Carefully sweep or shovel the absorbed material into a suitable, labeled container
for disposal.[4] Ensure the container is properly sealed.

» Waste Classification: Classify the waste in accordance with all applicable local, regional, and
national regulations. This will determine the final disposal route.

o Disposal: Dispose of the waste at an approved waste disposal plant.[1][2][3] Do not dispose
of the material in regular trash or down the drain.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-(3-
Aminophenyl)ethane-1,2-diol.
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Start: Disposal of
1-(3-Aminophenyl)ethane-1,2-diol

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs?

Yes

Step 2: Contain Spill

. No (Routine Di |
(Use inert absorbent) © (Routine Disposal)

Step 3: Collect Waste
(Sweep into labeled container)

Step 4: Classify Waste
(Consult regulations)

Step 5: Dispose at Approved Facility

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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